Cas no 2764010-28-6 (2-(2,5-Dimethoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)acetic acid)

2-(2,5-Dimethoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)acetic acid is a specialized organic compound featuring a phenylacetic acid core substituted with dimethoxy and allyloxycarbonylamino functional groups. Its structural design offers versatility in synthetic applications, particularly in pharmaceutical and polymer chemistry. The presence of the allyloxycarbonyl (Alloc) protecting group allows for selective deprotection under mild conditions, making it valuable in peptide synthesis and other sensitive reactions. The dimethoxy substitution enhances stability and modulates electronic properties, while the carboxylic acid moiety provides a reactive handle for further derivatization. This compound is well-suited for use in controlled organic transformations, offering precise functionalization opportunities in complex molecular architectures.
2-(2,5-Dimethoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)acetic acid structure
2764010-28-6 structure
Product Name:2-(2,5-Dimethoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)acetic acid
CAS No:2764010-28-6
MF:C14H17NO6
MW:295.287884473801
CID:6441397
PubChem ID:165994606
Update Time:2025-05-20

2-(2,5-Dimethoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2764010-28-6
    • 2-(2,5-dimethoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)acetic acid
    • EN300-37343069
    • 2-(2,5-Dimethoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)acetic acid
    • Inchi: 1S/C14H17NO6/c1-4-5-21-14(18)15-10-8-11(19-2)9(7-13(16)17)6-12(10)20-3/h4,6,8H,1,5,7H2,2-3H3,(H,15,18)(H,16,17)
    • InChI Key: RMJMCERIHLLCOT-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=CC=1CC(=O)O)OC)NC(=O)OCC=C

Computed Properties

  • Exact Mass: 295.10558726g/mol
  • Monoisotopic Mass: 295.10558726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 94.1Ų

2-(2,5-Dimethoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37343069-0.05g
2764010-28-6
0.05g
$972.0 2023-07-06
Enamine
EN300-37343069-0.1g
2764010-28-6
0.1g
$1019.0 2023-07-06
Enamine
EN300-37343069-0.25g
2764010-28-6
0.25g
$1065.0 2023-07-06
Enamine
EN300-37343069-0.5g
2764010-28-6
0.5g
$1111.0 2023-07-06
Enamine
EN300-37343069-1.0g
2764010-28-6
1.0g
$1157.0 2023-07-06
Enamine
EN300-37343069-2.5g
2764010-28-6
2.5g
$2268.0 2023-07-06
Enamine
EN300-37343069-5.0g
2764010-28-6
5.0g
$3355.0 2023-07-06
Enamine
EN300-37343069-10.0g
2764010-28-6
10.0g
$4974.0 2023-07-06

Additional information on 2-(2,5-Dimethoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)acetic acid

Research Briefing on 2-(2,5-Dimethoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)acetic acid (CAS: 2764010-28-6)

In recent years, the compound 2-(2,5-dimethoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)acetic acid (CAS: 2764010-28-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, providing a comprehensive overview for researchers and industry professionals.

The compound, characterized by its unique structural features, has been explored for its role as a key intermediate in the synthesis of novel bioactive molecules. Recent studies highlight its utility in the development of prodrugs and targeted therapies, particularly in oncology and neurology. Its chemical stability and reactivity make it a versatile building block for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

One of the most promising applications of 2764010-28-6 is its incorporation into drug delivery systems. Research published in 2023 demonstrated its efficacy in enhancing the bioavailability of poorly soluble drugs through covalent conjugation. The allyloxycarbonylamino moiety in the compound facilitates controlled release under physiological conditions, a property leveraged in designing stimuli-responsive drug carriers.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 2-(2,5-dimethoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)acetic acid exhibit moderate inhibitory effects on specific enzymes implicated in inflammatory pathways. These findings suggest potential applications in treating chronic inflammatory diseases, though further in vivo validation is required.

The synthesis of 2764010-28-6 has also seen advancements, with recent protocols emphasizing greener chemistry approaches. A 2024 study reported a high-yield, one-pot synthesis method using catalytic amidation, significantly reducing the environmental footprint compared to traditional multi-step procedures. This innovation aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these advancements, challenges remain in the clinical translation of compounds derived from 2764010-28-6. Issues such as metabolic stability and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and unlocking the full therapeutic potential of this chemical scaffold.

In conclusion, 2-(2,5-dimethoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)acetic acid represents a promising candidate for further drug development. Its multifaceted applications, from drug delivery to enzyme inhibition, underscore its value in modern medicinal chemistry. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications through rigorous preclinical and clinical testing.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd